Cas no 522655-95-4 (3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide)

• Product Name: 3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide
• CAS No: 522655-95-4
• MF: C₂₃H₁₆BrN₃O₅
• MW: 494.294244766235
• CID: 5446530
• PubChem ID: 92958206
• Update Time: 2025-05-20

3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (Z)-3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
• 3-{4-[(4-bromophenyl)methoxy]phenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
• 522655-95-4
• EN300-1211318
• Z56848732
• 3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide

• Inchi： 1S/C23H16BrN3O5/c24-18-5-1-16(2-6-18)14-32-20-8-3-15(4-9-20)11-17(13-25)23(29)26-21-10-7-19(27(30)31)12-22(21)28/h1-12,28H,14H2,(H,26,29)
• InChI Key： RSZIQTDRWAYDSO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1O)(=O)C(C#N)=CC1=CC=C(OCC2=CC=C(Br)C=C2)C=C1

Computed Properties

• Exact Mass: 493.02733g/mol
• Monoisotopic Mass: 493.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.583±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 732.9±60.0 °C(Predicted)
• pka: 7.92±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide

Recent Advances in the Study of 3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide (CAS: 522655-95-4)

The compound 3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide (CAS: 522655-95-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various disease states, including cancer and inflammatory disorders. The unique structural features of 3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide, such as the presence of a cyano group and a nitro-substituted phenyl ring, contribute to its high binding affinity and selectivity towards target proteins. These properties make it a promising candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating cellular signaling pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that 3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide effectively inhibits the proliferation of cancer cells by targeting the PI3K/AKT/mTOR pathway. Additionally, its anti-inflammatory properties have been explored in models of rheumatoid arthritis, showing significant reduction in cytokine production.

The synthesis of 3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide has also been optimized in recent years. A study in Organic & Biomolecular Chemistry (2022) detailed a novel, high-yield synthetic route that improves the scalability and purity of the compound. This advancement is critical for its potential transition from laboratory research to clinical applications.

Despite these promising findings, challenges remain in the development of 3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties while maintaining its biological activity.

In conclusion, 3-[4-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide represents a promising compound with significant potential in the treatment of cancer and inflammatory diseases. Continued research and development efforts are essential to fully realize its therapeutic benefits and overcome existing challenges.